Cas no 1366869-76-2 (4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one)

• Product Name: 4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one
• CAS No: 1366869-76-2
• MF: C₁₀H₉ClFNO
• MW: 213.635965108871
• MDL: MFCD22169286
• CID: 5608141
• PubChem ID: 112703725
• Update Time: 2023-11-24

4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• CID 112703725
• 2-Pyrrolidinone, 4-(3-chloro-5-fluorophenyl)-
• 1366869-76-2
• EN300-841222
• 4-(3-CHLORO-5-FLUOROPHENYL)PYRROLIDIN-2-ONE
• 4-(3-Chloro-5-fluorophenyl)-2-pyrrolidinone
• 4-(3-chloro-5-fluorophenyl)pyrrolidin-2-one

• MDL： MFCD22169286
• Inchi： 1S/C10H9ClFNO/c11-8-1-6(2-9(12)4-8)7-3-10(14)13-5-7/h1-2,4,7H,3,5H2,(H,13,14)
• InChI Key： MYKRJJNYHXRCSB-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC(F)=CC(Cl)=C2)CC1=O

Computed Properties

• Exact Mass: 213.0356698g/mol
• Monoisotopic Mass: 213.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Boiling Point: 373.9±42.0 °C(Predicted)
• pka: 15.79±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines